Cas no 2680660-56-2 (1-[(prop-2-en-1-yloxy)carbonyl]-3-(1H-pyrazol-1-yl)azetidine-3-carboxylic acid)

• Product Name: 1-[(prop-2-en-1-yloxy)carbonyl]-3-(1H-pyrazol-1-yl)azetidine-3-carboxylic acid
• CAS No: 2680660-56-2
• MF: C₁₁H₁₃N₃O₄
• MW: 251.238622426987
• CID: 6527180
• PubChem ID: 165910542
• Update Time: 2025-07-23

1-[(prop-2-en-1-yloxy)carbonyl]-3-(1H-pyrazol-1-yl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28278844
• 1-[(prop-2-en-1-yloxy)carbonyl]-3-(1H-pyrazol-1-yl)azetidine-3-carboxylic acid
• 2680660-56-2

• Inchi： 1S/C11H13N3O4/c1-2-6-18-10(17)13-7-11(8-13,9(15)16)14-5-3-4-12-14/h2-5H,1,6-8H2,(H,15,16)
• InChI Key： DWNJNHJKPZRXMX-UHFFFAOYSA-N
• SMILES： OC(C1(CN(C(=O)OCC=C)C1)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 251.09060590g/mol
• Monoisotopic Mass: 251.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-[(prop-2-en-1-yloxy)carbonyl]-3-(1H-pyrazol-1-yl)azetidine-3-carboxylic acid

Research Briefing on 1-[(prop-2-en-1-yloxy)carbonyl]-3-(1H-pyrazol-1-yl)azetidine-3-carboxylic acid (CAS: 2680660-56-2)

1-[(prop-2-en-1-yloxy)carbonyl]-3-(1H-pyrazol-1-yl)azetidine-3-carboxylic acid (CAS: 2680660-56-2) is a novel azetidine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique azetidine core functionalized with a pyrazole moiety and an allyloxycarbonyl group, exhibits promising potential as a versatile building block for drug discovery and development. Recent studies have explored its applications in the synthesis of bioactive molecules, particularly in the context of targeted protein degradation and covalent inhibitor design.

The structural features of this compound, including the azetidine ring and the pyrazole group, contribute to its ability to engage in diverse molecular interactions, such as hydrogen bonding and π-stacking, which are critical for binding to biological targets. The allyloxycarbonyl group further enhances its utility as a synthetic intermediate, enabling facile derivatization for the development of new chemical entities. Recent publications have highlighted its role in the design of PROTACs (Proteolysis Targeting Chimeras) and other bifunctional molecules, where its modularity and reactivity are leveraged to create potent and selective therapeutic agents.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 1-[(prop-2-en-1-yloxy)carbonyl]-3-(1H-pyrazol-1-yl)azetidine-3-carboxylic acid as a key intermediate in the synthesis of covalent inhibitors targeting Bruton's tyrosine kinase (BTK). The compound's ability to form stable covalent adducts with cysteine residues in the active site of BTK was exploited to achieve prolonged target engagement and improved pharmacokinetic properties. This study underscores the compound's potential in addressing challenges associated with drug resistance and off-target effects in kinase inhibitor therapy.

Another notable application of this compound was reported in a Nature Chemical Biology article, where it was incorporated into a PROTAC molecule designed to degrade the oncogenic protein KRAS. The azetidine-pyrazole scaffold provided optimal geometry for linking the target-binding moiety to the E3 ligase recruiter, resulting in efficient degradation of KRAS in cancer cell lines. This work highlights the compound's versatility in the rapidly evolving field of targeted protein degradation, offering new avenues for the treatment of previously undruggable targets.

Despite these promising developments, challenges remain in optimizing the physicochemical properties and selectivity profiles of derivatives based on this scaffold. Ongoing research is focused on elucidating structure-activity relationships (SAR) to guide the design of next-generation compounds with improved potency and safety. Computational modeling and high-throughput screening approaches are being employed to accelerate this process, as evidenced by recent preprints in bioRxiv and ChemRxiv.

In conclusion, 1-[(prop-2-en-1-yloxy)carbonyl]-3-(1H-pyrazol-1-yl)azetidine-3-carboxylic acid (CAS: 2680660-56-2) represents a valuable tool in modern drug discovery, with demonstrated applications in covalent inhibitor design and targeted protein degradation. Its unique structural features and synthetic versatility position it as a promising scaffold for addressing unmet medical needs in oncology and beyond. Future research will likely expand its utility to other therapeutic areas and further refine its pharmacological properties.